Cas no 154258-54-5 (3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole)

3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole structure

154258-54-5 structure

Product Name:3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole

CAS No:154258-54-5

MF:C₁₁H₆F₆N₂

MW:280.169163227081

CID:2122486

Update Time:2023-08-04

3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-bis(trifluoromethyl)phenyl)-1H-pyrazole
- 3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole
- Inchi： 1S/C11H6F6N2/c12-10(13,14)7-3-6(9-1-2-18-19-9)4-8(5-7)11(15,16)17/h1-5H,(H,18,19)
- InChI Key： HRBJMDVPHVEWNY-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)(F)F)C=C(C2=CC=NN2)C=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 291
Topological Polar Surface Area: 28.7

3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	PC110029-250mg	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole	154258-54-5		250mg	£50.00	2025-02-19
Apollo Scientific	PC110029-1g	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole	154258-54-5		1g	£150.00	2025-02-19
1PlusChem	1P01JL8T-250mg	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole	154258-54-5		250mg	$107.00	2024-06-20
1PlusChem	1P01JL8T-1g	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole	154258-54-5		1g	$249.00	2024-06-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY406990-5g	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole	154258-54-5	≥95%	5g	¥7965.00	2025-04-18
abcr	AB598179-250mg	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole; .	154258-54-5		250mg	€129.00	2024-07-24
abcr	AB598179-1g	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole; .	154258-54-5		1g	€307.00	2024-07-24

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